Cas no 305373-71-1 (N-(3-acetyl-2-methylbenzofuran-5-yl)-3-nitrobenzenesulfonamide)
N-(3-acetyl-2-methylbenzofuran-5-yl)-3-nitrobenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- SMSF0004916
- AKOS002347473
- AB00685227-01
- 305373-71-1
- SR-01000427466
- F0808-0654
- N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-3-nitrobenzene-1-sulfonamide
- SR-01000427466-1
- BIM-0014437.P001
- N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-3-nitrobenzenesulfonamide
- CBMicro_014607
- N-(3-acetyl-2-methylbenzofuran-5-yl)-3-nitrobenzenesulfonamide
-
- Inchi: 1S/C17H14N2O6S/c1-10(20)17-11(2)25-16-7-6-12(8-15(16)17)18-26(23,24)14-5-3-4-13(9-14)19(21)22/h3-9,18H,1-2H3
- InChI Key: SQLZNFSDWRPIEJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(NC1C=CC2=C(C=1)C(C(C)=O)=C(C)O2)(=O)=O
Computed Properties
- Exact Mass: 374.05725734g/mol
- Monoisotopic Mass: 374.05725734g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 655
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 131Ų
N-(3-acetyl-2-methylbenzofuran-5-yl)-3-nitrobenzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0808-0654-2μmol |
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-3-nitrobenzene-1-sulfonamide |
305373-71-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0808-0654-5μmol |
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-3-nitrobenzene-1-sulfonamide |
305373-71-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0808-0654-10μmol |
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-3-nitrobenzene-1-sulfonamide |
305373-71-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0808-0654-20μmol |
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-3-nitrobenzene-1-sulfonamide |
305373-71-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0808-0654-1mg |
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-3-nitrobenzene-1-sulfonamide |
305373-71-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0808-0654-2mg |
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-3-nitrobenzene-1-sulfonamide |
305373-71-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0808-0654-3mg |
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-3-nitrobenzene-1-sulfonamide |
305373-71-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0808-0654-4mg |
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-3-nitrobenzene-1-sulfonamide |
305373-71-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0808-0654-5mg |
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-3-nitrobenzene-1-sulfonamide |
305373-71-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0808-0654-10mg |
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-3-nitrobenzene-1-sulfonamide |
305373-71-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(3-acetyl-2-methylbenzofuran-5-yl)-3-nitrobenzenesulfonamide Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on N-(3-acetyl-2-methylbenzofuran-5-yl)-3-nitrobenzenesulfonamide
Professional Introduction to N-(3-acetyl-2-methylbenzofuran-5-yl)-3-nitrobenzenesulfonamide (CAS No. 305373-71-1)
N-(3-acetyl-2-methylbenzofuran-5-yl)-3-nitrobenzenesulfonamide (CAS No. 305373-71-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug development, particularly in the context of its potential biological activities and mechanisms of action.
The molecular framework of N-(3-acetyl-2-methylbenzofuran-5-yl)-3-nitrobenzenesulfonamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of an acetyl group at the 3-position of the benzofuran moiety, alongside a nitro group on the benzenesulfonamide moiety, creates a versatile platform for interactions with biological targets. These structural features are particularly noteworthy as they align with emerging trends in drug design, where multifunctional compounds are sought to enhance therapeutic efficacy and reduce side effects.
In recent years, there has been a growing interest in exploring the pharmacological potential of benzofuran derivatives due to their demonstrated biological activity across various disease pathways. The acetyl-substituted benzofuran scaffold, in particular, has shown promise in modulating enzyme activity and receptor binding. Furthermore, the nitro group on the benzenesulfonamide moiety can serve as a critical pharmacophore, influencing both the solubility and reactivity of the compound. This combination of features makes N-(3-acetyl-2-methylbenzofuran-5-yl)-3-nitrobenzenesulfonamide a compelling subject for further investigation.
The synthesis of N-(3-acetyl-2-methylbenzofuran-5-yl)-3-nitrobenzenesulfonamide involves a series of well-established organic reactions, including condensation, nitration, and sulfonation. The precision required in these synthetic steps underscores the importance of advanced chemical methodologies to ensure high yields and purity. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly approaches to constructing complex molecular architectures, which is particularly relevant for this compound.
The biological evaluation of N-(3-acetyl-2-methylbenzofuran-5-yl)-3-nitrobenzenesulfonamide has revealed intriguing properties that warrant further study. Preclinical data suggests that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. The benzofuran scaffold is known to interact with various biological pathways, making it a valuable scaffold for drug discovery. Additionally, the sulfonamide group is a well-documented pharmacophore that enhances binding affinity and metabolic stability.
In the context of current research trends, N-(3-acetyl-2-methylbenzofuran-5-yl)-3-nitrobenzenesulfonamide represents an excellent example of how structural diversity can be leveraged to develop novel therapeutic agents. The integration of multiple functional groups into a single molecule allows for tailored interactions with biological targets, which is essential for achieving high selectivity and efficacy. As computational methods continue to advance, virtual screening and molecular docking techniques are being increasingly utilized to identify promising candidates like this one for further experimental validation.
The potential applications of N-(3-acetyl-2-methylbenzofuran-5-yl)-3-nitrobenzenesulfonamide extend beyond traditional pharmaceutical uses. Its unique chemical properties make it suitable for exploring novel therapeutic strategies in areas such as oncology and neurology. For instance, its ability to modulate enzyme activity could be exploited to develop treatments for enzyme-linked disorders or cancers. Furthermore, its interactions with receptors may open up new avenues for addressing neurological disorders characterized by aberrant receptor signaling.
The safety profile of N-(3-acetyl-2-methylbenzofuran-5-yl)-3-nitrobenzenesulfonamide, while not yet fully established through extensive clinical trials, is an important consideration in its development. Preliminary toxicological studies indicate that the compound exhibits moderate solubility and moderate bioavailability, suggesting potential for oral administration. However, further studies are needed to assess its toxicity profile and potential side effects under various conditions.
The future direction of research on N-(3-acetyl-2-methylbenzofuran-5-yl)-3-nitrobenzenesulfonamide will likely involve both computational and experimental approaches. Continued use of molecular modeling will help refine its structure to optimize its pharmacological properties. Simultaneously, laboratory-based studies will be essential to validate its biological activity and explore potential therapeutic applications. Collaborative efforts between academic researchers and industry scientists will be crucial in translating this promising compound into viable drug candidates.
In conclusion, N-(3-acetyl-2-methylbenzofuran-5-yl)-3-nitrobenzenesulfonamide(CAS No. 305373-71-1) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug development efforts aimed at treating various diseases. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.
305373-71-1 (N-(3-acetyl-2-methylbenzofuran-5-yl)-3-nitrobenzenesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)